Cas no 51490-43-8 (phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)methanaminium chloride)

phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)methanaminium chloride structure
51490-43-8 structure
Product Name:phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)methanaminium chloride
CAS No:51490-43-8
MF:C18H22ClN
MW:287.82698392868
CID:1571243
PubChem ID:40035
Update Time:2025-04-21

phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)methanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)methanaminium chloride
    • [phenyl(6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)methyl]azanium,chloride
    • 5H-Benzocycloheptene-2-methanamine, 6,7,8,9-tetrahydro-alpha-phenyl-, hydrochloride
    • alpha-(6,7,8,9-Tetrahydro-5H-benzocyclohepten-2-yl)benzylamine hydrochloride
    • 6,7,8,9-Tetrahydro-alpha-phenyl-5H-benzocycloheptene-2-methanamine hydrochloride
    • 51490-43-8
    • Inchi: 1S/C18H21N.ClH/c19-18(15-8-4-2-5-9-15)17-12-11-14-7-3-1-6-10-16(14)13-17;/h2,4-5,8-9,11-13,18H,1,3,6-7,10,19H2;1H
    • InChI Key: CBGFJSCBSZUFPB-UHFFFAOYSA-N
    • SMILES: [Cl-].[NH3+]C(C1C=CC=CC=1)C1C=CC2CCCCCC=2C=1

Computed Properties

  • Exact Mass: 264.972
  • Monoisotopic Mass: 287.1440774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6Ų

Experimental Properties

  • PSA: 22.3
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